(E)-2-(4-(5-((5-methylfuran-2-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl)phenyl)acetic acid

• IUPAC Name: 2-[4-[(5E)-5-[(5-methylfuran-2-yl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]phenyl]acetic acid
• InChI: InChI=1S/C17H13NO4S2/c1-10-2-7-13(22-10)9-14-16(21)18(17(23)24-14)12-5-3-11(4-6-12)8-15(19)20/h2-7,9H,8H2,1H3,(H,19,20)/b14-9+
• InChI Key: YDMWNFFTIVPPLN-NTEUORMPSA-N
• Canonical SMILES: CC1=CC=C(O1)C=C2C(=O)N(C(=S)S2)C3=CC=C(C=C3)CC(=O)O
• Isomeric SMILES: CC1=CC=C(O1)/C=C/2\C(=O)N(C(=S)S2)C3=CC=C(C=C3)CC(=O)O
• Molecular Formula: C17H13NO4S2
• Molecular Weight: 359.4 g/mol

Description

The compound is a derivative of furan, which is a five-membered ring aromatic compound consisting of four carbons and one oxygen atom. Furan and its derivatives have wide-spread applications which include, but not limited to, therapeutics, photovoltaic, dyes and pigments, corrosion inhibitors, food antioxidants, sustainable chemistry, and agrochemicals.

Molecular Structure Analysis

Spectroscopic techniques such as FT-IR, FT-Raman, UV–vis, and NMR have been extensively used for structural elucidation of compounds along with the study of geometrical and vibrational properties. These techniques could be used to analyze the molecular structure of this compound.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, furan derivatives are often involved in Suzuki–Miyaura coupling, a widely-applied transition metal catalysed carbon–carbon bond forming reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure and functional groups. Spectroscopic techniques such as FT-IR, FT-Raman, UV–vis, and NMR could be used to analyze these properties.

Scientific Research Applications

These applications represent only a fraction of the compound’s potential. As research continues, we may uncover additional uses and mechanisms. . If you’d like more detailed information on any specific application, feel free to ask!

Future Directions

The future directions for this compound would depend on its specific applications. Furan derivatives have wide-spread applications which include, but not limited to, therapeutics, photovoltaic, dyes and pigments, corrosion inhibitors, food antioxidants, sustainable chemistry, and agrochemicals. These areas could provide future directions for research and development involving this compound.